Cas no 2034264-95-2 (4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine
• CAS No: 2034264-95-2
• MF: C₁₉H₂₁F₃N₄O₂
• MW: 394.3909
• CID: 5349702
• Update Time: 2025-11-07

4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-2-methylphenyl)-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• (4-methoxy-2-methylphenyl)(4-(2-methyl-6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• 4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine

• Inchi： 1S/C19H21F3N4O2/c1-12-10-14(28-3)4-5-15(12)18(27)26-8-6-25(7-9-26)17-11-16(19(20,21)22)23-13(2)24-17/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： JATYLVDQBRIMKJ-UHFFFAOYSA-N
• SMILES： FC(C1=C([H])C(=NC(C([H])([H])[H])=N1)N1C([H])([H])C([H])([H])N(C(C2C([H])=C([H])C(=C([H])C=2C([H])([H])[H])OC([H])([H])[H])=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 540
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6

Additional information on 4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine

Comprehensive Overview of 4-[4-(4-Methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine (CAS No. 2034264-95-2)

The compound 4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine (CAS No. 2034264-95-2) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a piperazine core, a trifluoromethylpyrimidine moiety, and a methoxy-methylbenzoyl substituent, make it a promising candidate for various applications. This article delves into its chemical properties, potential uses, and relevance to current scientific trends.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced bioavailability and metabolic stability. The presence of the trifluoromethyl group in 4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine aligns with this trend, as it improves the compound's lipophilicity and binding affinity to target proteins. Researchers are particularly interested in its potential as a kinase inhibitor, a class of molecules pivotal in treating diseases like cancer and inflammatory disorders.

The piperazine ring in this compound is another critical feature, as it is a common pharmacophore in drug design. Its ability to enhance solubility and modulate pharmacokinetics makes it invaluable in medicinal chemistry. Coupled with the methoxy-methylbenzoyl group, which often contributes to improved selectivity and potency, this molecule stands out as a versatile scaffold for further derivatization. Such characteristics are frequently searched by professionals exploring structure-activity relationships (SAR) and fragment-based drug discovery.

From a synthetic perspective, the preparation of 4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine involves multi-step organic transformations, including amide coupling and nucleophilic substitution reactions. These methods are well-documented in the literature, but optimizing yield and purity remains a focus for industrial-scale production. The compound's CAS No. 2034264-95-2 serves as a unique identifier, ensuring accurate referencing in patents and research papers.

Beyond pharmaceuticals, this compound's agrochemical potential is noteworthy. The trifluoromethylpyrimidine moiety is often associated with herbicidal and fungicidal activity, making it a candidate for crop protection solutions. With growing global emphasis on sustainable agriculture, researchers are investigating its efficacy against resistant pests and pathogens, a topic frequently queried in agrochemical innovation forums.

In summary, 4-[4-(4-methoxy-2-methylbenzoyl)piperazin-1-yl]-2-methyl-6-(trifluoromethyl)pyrimidine represents a multifaceted molecule with broad applicability. Its structural complexity and functional groups align with cutting-edge research in drug discovery and agrochemistry. As scientific inquiries into fluorinated compounds and heterocyclic scaffolds continue to rise, this compound is poised to remain a subject of intense study and innovation.